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Compound of Interest

Compound Name: Tetraisopropyl orthosilicate

Cat. No.: B157079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for

Tetraisopropyl orthosilicate (TIPS). The information is intended to support laboratory

personnel in the safe and effective use of this compound in research and development settings.

Chemical and Physical Properties
Tetraisopropyl orthosilicate, also known as tetraisopropoxysilane, is an organosilicate

compound. It is primarily used as a precursor for the synthesis of silica-based materials,

particularly in the sol-gel process.[1] Its unique molecular structure and reactivity make it a

valuable reagent in various industrial and scientific applications.[1]

Table 1: Physical and Chemical Properties of Tetraisopropyl Orthosilicate
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Property Value Reference

CAS Number 1992-48-9 [2]

Molecular Formula C₁₂H₂₈O₄Si [3]

Molecular Weight 264.43 g/mol [3][4]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 185 °C

Flash Point 76 °C

Density 0.88 g/mL at 20 °C

Refractive Index 1.38

Purity >98% or >99.0% (GC) [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Tetraisopropyl orthosilicate is classified as a substance that causes serious eye

damage.[3]

Table 2: GHS Hazard Information for Tetraisopropyl Orthosilicate

Hazard Class Hazard Category GHS Hazard Statement

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Data sourced from the European Chemicals Agency (ECHA) C&L Inventory.[3]

Due to the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for

Tetraisopropyl orthosilicate, the following sections on safe handling, personal protective

equipment, first aid, and disposal are largely based on data for the closely related and
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structurally similar compound, Tetraethyl orthosilicate (TEOS). Researchers should handle

TIPS with the assumption that it poses similar or greater hazards than TEOS.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

Tetraisopropyl orthosilicate.

Handling
Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[5]

Personal Contact: Avoid contact with skin, eyes, and clothing.[6][7] Do not breathe vapors or

mists.[6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7] Use non-sparking tools and explosion-proof equipment.[5]

Static Discharge: Take precautionary measures against static discharge.[5] Earth all lines

and equipment when transferring material.[7]

General Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in

the work area.[7]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[5][8]

Storage Conditions: Store in a cool place.[9] Some sources recommend storing under

nitrogen as it is moisture-sensitive.[6][8]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.[5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling Tetraisopropyl
orthosilicate to prevent exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[6][9]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure.[9]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.[9]

First Aid Measures
In case of exposure to Tetraisopropyl orthosilicate, immediate medical attention is crucial.

Table 4: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[5]

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.

Ingestion
Do NOT induce vomiting. Rinse mouth. Call a

poison center or doctor if you feel unwell.[5]

Firefighting and Accidental Release Measures
Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: The substance is combustible. Vapors may form explosive mixtures with

air. Hazardous decomposition products include carbon oxides and silicon oxides.[9]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[9] Ensure adequate ventilation.

Remove all sources of ignition.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[6]

Disposal Considerations
Dispose of Tetraisopropyl orthosilicate and its containers in accordance with local, state, and

federal regulations.[5] It is recommended to use a licensed professional waste disposal service.

[8]

Experimental Protocols
General Handling and Dispensing Protocol
A standardized workflow is essential for the safe handling of Tetraisopropyl orthosilicate in a

laboratory setting.
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Preparation

Handling

Cleanup and Storage

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure fume hood is operational

Obtain TIPS from storage

Place container in fume hood

Dispense required amount
using a clean, dry syringe or pipette

Tightly seal the container

Return TIPS to storage

Decontaminate work area

Dispose of contaminated materials
 in designated waste container

Remove and dispose of PPE properly

Click to download full resolution via product page

A standard workflow for handling Tetraisopropyl orthosilicate.
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Sol-Gel Synthesis of Silica Nanoparticles (General
Protocol)
Tetraisopropyl orthosilicate is a common precursor for the synthesis of silica nanoparticles

via the sol-gel method. This process involves the hydrolysis and subsequent condensation of

the alkoxide in the presence of a catalyst.
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Reaction Setup

Sol-Gel Process

Post-Processing

Prepare a solution of ethanol and water

Add a catalyst (e.g., ammonia or acid)

Add Tetraisopropyl orthosilicate dropwise
while stirring vigorously

Hydrolysis of TIPS to form silanol groups

Condensation of silanol groups to form
siloxane bridges (Si-O-Si)

Formation of silica nanoparticles (sol)

Aging of the sol to form a gel

Washing and purification of the gel

Drying or calcination to obtain
dry silica nanoparticles

Click to download full resolution via product page

A generalized workflow for silica nanoparticle synthesis using TIPS.
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Chemical Reactions
Hydrolysis of Tetraisopropyl Orthosilicate
The primary reaction of Tetraisopropyl orthosilicate in the presence of water is hydrolysis,

which leads to the formation of silanol groups and isopropanol. This is the initial step in the sol-

gel process.

Tetraisopropyl Orthosilicate
Si(OCH(CH₃)₂)₄

Silanol Intermediate
(HO)Si(OCH(CH₃)₂)₃

Hydrolysis

Water
(H₂O)

Isopropanol
(CH₃)₂CHOH

Byproduct

Click to download full resolution via product page

The hydrolysis reaction of Tetraisopropyl orthosilicate.

Toxicological Information
Detailed toxicological data for Tetraisopropyl orthosilicate is not readily available. However,

based on the GHS classification, it is known to cause serious eye damage.[3] For the related

compound, Tetraethyl orthosilicate, exposure may cause irritation to the skin, eyes, and

respiratory tract.[5] Ingestion may lead to gastrointestinal irritation, and inhalation of high

concentrations can be harmful.[5] Symptoms of overexposure to TEOS may include headache,

dizziness, and nausea.[5] It is prudent to assume that TIPS may have similar toxicological

effects.

There is currently no information available regarding specific signaling pathways affected by

Tetraisopropyl orthosilicate.
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Occupational Exposure Limits
Specific occupational exposure limits for Tetraisopropyl orthosilicate have not been

established. For Tetraethyl orthosilicate, the following limits have been set by various regulatory

agencies:

Table 5: Occupational Exposure Limits for Tetraethyl Orthosilicate

Organization Limit

ACGIH TLV TWA: 10 ppm

OSHA PEL TWA: 100 ppm; 850 mg/m³

NIOSH REL TWA: 10 ppm; 85 mg/m³

These values are for Tetraethyl orthosilicate and should be used as a conservative guideline for

handling Tetraisopropyl orthosilicate in the absence of specific data.[5]

This technical guide is intended for informational purposes only and should not be considered a

substitute for a formal risk assessment or the guidance of a qualified safety professional.

Always consult the most current Safety Data Sheet for any chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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